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Compound of Interest

Compound Name: ML67-33

Cat. No.: B609174

ML67-33 is a small molecule that has been identified as a selective activator of the
temperature- and mechano-sensitive K2P channels.[1] It is a dihydroacridine analog developed
through a combination of a yeast-based high-throughput screen and subsequent structure-

activity relationship studies.[1]

Mechanism of Action

ML67-33 exerts its activating effect on K2P channels through a novel mechanism. Biophysical
studies have shown that it reversibly increases channel currents by directly activating the
extracellular selectivity filter-based C-type gate.[1] This gate is a core component of the
channel's gating apparatus, where various modulatory inputs converge.[1] The action of ML67-
33 is independent of the C-terminal domain, which is another known regulatory site for these
channels.[2]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b609174?utm_src=pdf-interest
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3747594/
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://www.benchchem.com/product/b609174?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/cb400289x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

inds to

K2P Channel
(TREK-1, TREK-2, TRAAK)

Activates

y

Extracellular
C-type Gate

Opens to allow

Membrane Hyperpolarization

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Preparation

K+ uptake-deficient Plasmid with
yeast strain K2P channel gene

Transformation

Scre¢ning
\

Culture in
low K+ medium

A

Add small molecule
library

Incubation

Measure yeast growth
(e.g., OD or fluorescence)

Identify 'Hits'
(compounds that
increase growth)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanical Stimuli
(Shear stress, Stretch)

Activates ctivates | Inhibits
|
-
| PIEZO1 Channel |
ediates
Ca2+ Influx
Activates ctivates Activafes
Downstream Signaling
Y Y
MAPK/ERK PISK/AKT/mTOR Hippo/YAP
Pathway Pathway Pathway

Cellular Responses
(Proliferation, Migration,
Gene Expression)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b609174?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ML67-33: A Selective Activator of Mechanosensitive
K2P Channels]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609174#ml67-33-for-studying-mechanosensitive-ion-
channels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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